Cas no 64473-40-1 (5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole)

5-(Chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole is a versatile heterocyclic compound featuring a reactive chloromethyl group attached to the tetrazole ring. The phenyl substitution at the 1-position enhances its stability and provides a hydrophobic character, making it useful in organic synthesis and pharmaceutical applications. The chloromethyl group offers a reactive site for further functionalization, enabling nucleophilic substitution reactions to form derivatives with tailored properties. This compound is particularly valuable as a building block in medicinal chemistry for the development of tetrazole-based bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its structural features combine the metabolic stability of the tetrazole ring with the flexibility of side-chain modifications, making it a useful intermediate in drug discovery and material science research.
5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole structure
64473-40-1 structure
Product Name:5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole
CAS No:64473-40-1
MF:C8H7ClN4
MW:194.620979547501
MDL:MFCD03854522
CID:515956
PubChem ID:2793409
Update Time:2025-07-02

5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole,5-(chloromethyl)-1-phenyl-
    • 5-(CHLOROMETHYL)-1-PHENYL-1H-TETRAZOLE
    • 5-(chloromethyl)-1-phenyltetrazole
    • 1-phenyl-5-chloromethyltetrazole
    • 5-(chloromethyl)-1-phenyl-1,2,3,4-tetraazole
    • 5-Chlormethyl-1-phenyl-1H-tetrazol
    • 5-chloromethyl-1-phenyl-1H-tetrazole
    • BB_SC-1283
    • 5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole
    • ALBB-008416
    • F1983-0045
    • MFCD03854522
    • 1H-Tetrazole,5-(chloromethyl)-1-phenyl-(9CI)
    • N-Phenyl-5-chlormethyl-tetrazole
    • AKOS000274742
    • BS-13742
    • STK500618
    • SCHEMBL2212836
    • BBL011640
    • 5-(chloromethyl)-1-phenyl-1{H}-tetrazole
    • G32587
    • 5-(CHLOROMETHYL)-1-PHENYL-1H-1,2,3,4-TETRAAZOLE
    • 64473-40-1
    • 5-(chloromethyl)-1-phenyl-1,2,3,4-tetrazole
    • DTXSID40383142
    • Z57842281
    • EN300-13807
    • MDL： MFCD03854522
    • Inchi： 1S/C8H7ClN4/c9-6-8-10-11-12-13(8)7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key： KASHDYDHJFKPQK-UHFFFAOYSA-N
    • SMILES： ClCC1=NN=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.03600
  • Monoisotopic Mass: 194.035924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.6
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.4
  • Boiling Point: 348°C at 760 mmHg
  • Flash Point: 164.3°C
  • Refractive Index: 1.674
  • PSA: 43.60000
  • LogP: 1.40110

5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Security Information

  • HazardClass：IRRITANT

5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(chloromethyl)-1-phenyl-1H-1,2,3,4-tetrazole Pricemore >>

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abcr
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